Direct C–H bond activation: palladium-on-carbon as a reusable heterogeneous catalyst for C-2 arylation of indoles with arylboronic acids†
New Journal of Chemistry Pub Date: 2020-04-06 DOI: 10.1039/D0NJ00735H
Abstract
Direct C(sp2)–H bond functionalization of indoles with arylboronic acids is achieved using palladium supported on carbon as a reusable heterogeneous catalyst in the presence of an oxidant under mild conditions. The current protocol formed exclusive C-2 selective products without the aid of any ligand or directing group. The catalyst is reusable for up to four catalytic cycles with the retention of catalytic efficiency.
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Journal Name：New Journal of Chemistry
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CAS no.: 89640-58-4
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